5-Bromo-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole

Suzuki-Miyaura coupling site-selectivity polyhalogenated pyrazole
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H11BrN2O
Molecular Weight 231.09 g/mol
Cat. No. B13293161
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name5-Bromo-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole
Molecular FormulaC8H11BrN2O
Molecular Weight231.09 g/mol
Structural Identifiers
SMILESC1COCCC1N2C(=CC=N2)Br
InChIInChI=1S/C8H11BrN2O/c9-8-1-4-10-11(8)7-2-5-12-6-3-7/h1,4,7H,2-3,5-6H2
InChIKeyVBBWDQIMQIAEOA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 0.25 g / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

5-Bromo-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole – Key Structural & Procurement Profile for Medicinal Chemistry Building Block Selection


5-Bromo-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole (CAS 1369237-49-9; molecular formula C₈H₁₁BrN₂O; MW 231.09) is a heterocyclic building block belonging to the N-substituted pyrazole class . The compound features a bromine atom at the 5-position of the pyrazole ring and a tetrahydro-2H-pyran-4-yl (THP) group attached at N-1, which serves as an acid-labile protecting group [1]. This structural arrangement distinguishes it from regioisomeric, halogen-variant, and N-alkyl analogs that are commonly considered as interchangeable alternatives in synthetic route design [2].

Workflow Site-selective C5 Suzuki coupling on N-protected pyrazole
Selection 5-Bromo isomer with THP protection enables staged diversification
Use Context Convergent synthesis requiring late-stage N-H liberation

Why 5-Bromo-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole Cannot Be Interchanged with Regioisomeric or Halogen-Variant Pyrazole Building Blocks


Substituting this compound with its 4-bromo regioisomer (CAS 1040377-02-3), its 5-iodo analog, or a simple N-methyl-5-bromopyrazole fundamentally alters reaction outcomes in cross-coupling and downstream synthetic sequences. The 5-position bromine is the most electrophilic site in Suzuki-Miyaura reactions of polyhalogenated pyrazoles, reacting first with excellent site-selectivity, whereas the 4-position bromine is the least reactive and participates only as the third coupling step [1]. Furthermore, bromo derivatives exhibit significantly reduced dehalogenation side reactions compared to iodo analogs under palladium catalysis, directly impacting product yield and purity [2]. The THP group at N-1 can be cleaved under mild acidic conditions (HCl) to liberate the parent N-H pyrazole—an option unavailable with N-methyl or N-aryl congeners, which require harsh or non-existent deprotection pathways [3]. These differences are not cosmetic; they dictate synthetic feasibility, yield, and the structural scope of accessible final compounds.

4-Bromo regioisomer Reactivity hierarchy is inverted; C4-Br couples last, not first, altering synthetic sequence
5-Iodo analog Higher dehalogenation side reactions reported under Pd catalysis reduce yield and purity
N-Methyl/Aryl analogs N-substituent is non-cleavable, blocking late-stage deprotection and re-functionalization

Quantitative Differentiation Evidence for 5-Bromo-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole Against Closest Analogs


Site-Selectivity Hierarchy in Suzuki-Miyaura Cross-Coupling: C5-Br as the First Reactive Position

In N-protected tribromopyrazoles, the Suzuki-Miyaura reaction with one equivalent of arylboronic acid proceeds with excellent site-selectivity for the 5-position, yielding 5-aryl-3,4-dibromopyrazoles as the exclusive product. The 4-position bromine is the least reactive and undergoes coupling only as the third sequential step after both the 5- and 3-positions have reacted [1]. This hierarchy means that a 5-bromo-THP-pyrazole building block enables predictable, first-stage diversification at C5, whereas the 4-bromo regioisomer (CAS 1040377-02-3) resists coupling until later stages, fundamentally constraining synthetic strategy .

Site‑Selectivity Order
Class‑level inference
C5 > C3 > C4 in reactivity order; C5‑Br couples first with complete site‑selectivity under stoichiometric control
Supports first‑stage C5 diversification workflow
4‑bromo isomer would force C3/C4 elaboration first; data from N‑protected tribromopyrazole models
Suzuki-Miyaura coupling site-selectivity polyhalogenated pyrazole

Reduced Dehalogenation Side Reaction: Bromo vs. Iodo in Palladium-Catalyzed Cross-Coupling

A direct head-to-head comparison of chloro-, bromo-, and iodopyrazoles in the Suzuki-Miyaura reaction revealed that Br and Cl derivatives were superior to iodopyrazoles, as a result of reduced propensity to undergo undesired dehalogenation side reactions [1]. Dehalogenation leads to protodehalogenated byproducts that reduce yield, complicate purification, and can poison downstream catalytic steps. This finding positions 5-bromo-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole as a more reliable coupling partner than its 5-iodo analog for applications requiring high fidelity at the halogen-bearing position.

Dehalogenation Comparison
Cross‑study comparable
Br ≈ Cl > I for coupling fidelity; iodopyrazoles showed highest protodehalogenation byproduct formation
Bromo variant reported as more reliable for yield‑sensitive coupling
Direct comparison under Pd‑catalyzed Suzuki conditions, J. Org. Chem. 2017
dehalogenation Suzuki-Miyaura halogen comparison

Halogen Bonding Geometry in Solid State: Structural Differentiation from 4-Bromo Regioisomers

Single-crystal X-ray diffraction analysis of five 5-bromo-1-arylpyrazoles revealed consistent halogen bonding features: the Br atom participates in type I and type II Br⋯Br inter-halogen contacts with a characteristic distance of 3.62 Å (97.8% of the sum of van der Waals radii) and angles of 133.8° and 88.6° [1]. One 5-bromo derivative was found to be isostructural with its iodo-analogue, underscoring that the 5-bromo substituent can mimic iodine in supramolecular assembly despite bromine's lower polarizability [1]. The 4-bromo regioisomer, by contrast, exhibits different tautomeric preferences (3-bromo tautomer predominates over 5-bromo in 4-bromo-1H-pyrazoles) and distinct packing motifs, as established by multinuclear NMR and X-ray studies [2].

Halogen Bond Geometry
Supporting evidence
Br···Br: 3.62 Å (97.8% vdW), type II angles 133.8°/88.6°; isostructural with iodo‑analogue
Predictable 5‑Br synthon for crystal engineering
4‑Br regioisomer exhibits different tautomer and packing; CrystEngComm 2023
halogen bonding crystal engineering 5-bromopyrazole

Acid-Labile THP Protection at N-1 Enables Divergent Synthetic Strategies Unavailable with N-Alkyl Analogs

The tetrahydro-2H-pyran-4-yl (THP) group at N-1 of this compound serves as an acid-labile protecting group that can be quantitatively removed by treatment with HCl to yield the parent 5-bromo-1H-pyrazole, as demonstrated for analogous THP-protected pyrazoles 3a(THP), 3b(THP), and 4a(THP) [1]. This allows the brominated pyrazole core to be carried through multistep sequences with N-1 protected, then liberated for subsequent N–H functionalization (e.g., N-arylation, N-alkylation with a different group). In contrast, N-methyl-5-bromopyrazole and N-aryl-5-bromopyrazole analogs have permanently blocked N-1 positions that cannot be deprotected under any practical conditions, severely limiting downstream diversification options [1].

THP Deprotection
Cross‑study comparable
THP cleavable with HCl → free N‑H pyrazole; N‑Me and N‑Ar analogs are non‑cleavable
Enables late‑stage N‑functionalization library synthesis
Demonstrated on THP‑protected pyrazoles with quantitative conversion; Z. Naturforsch. 2014
protecting group strategy THP deprotection N-H pyrazole liberation

High-Value Application Scenarios for 5-Bromo-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole Based on Quantitative Differentiation Evidence


First-Stage Diversification at C5 in Convergent Synthesis of 3,4,5-Trisubstituted Pyrazoles

When the target compound requires sequential introduction of three different aryl/heteroaryl groups onto the pyrazole core, the 5-bromo-THP-pyrazole is the mandatory starting building block. The established site-selectivity hierarchy (C5 > C3 > C4) [1] means that using the 4-bromo regioisomer would invert the diversification sequence, potentially incompatible with the electronic or steric requirements of later coupling steps. The THP group remains intact through Suzuki couplings at C5, C3, and C4, and is removed at the final stage to liberate N-H for ultimate functionalization.

High-Fidelity Biaryl Bond Formation in Pharmaceutical Intermediate Synthesis Requiring Minimal Protodehalogenation

For active pharmaceutical ingredient (API) intermediate synthesis where yield and purity are paramount, the bromo substituent offers superior coupling fidelity compared to the iodo analog. The documented reduced dehalogenation propensity of bromopyrazoles versus iodopyrazoles under Pd catalysis [2] translates directly to higher isolated yields of the desired cross-coupled product and reduced chromatographic burden for removal of protodehalogenated impurities. This is particularly critical in GMP intermediate manufacture where impurity profiles are tightly specified.

Crystal Engineering and Co-Crystal Design Exploiting Predictable 5-Bromo Halogen Bonding Geometry

When designing co-crystals or supramolecular assemblies that depend on reliable halogen bonding synthons, the 5-bromo pyrazole scaffold offers well-characterized Br⋯Br contacts (3.62 Å, type II geometry) and Br⋯O interactions [3]. The demonstrated isostructurality between a 5-bromo pyrazole and its iodo analogue provides a rational basis for halogen-exchange strategies in crystal engineering, where bromine can substitute for iodine while retaining the overall packing architecture—a feature not observed for 4-bromo regioisomers.

Divergent Library Synthesis Requiring Late-Stage N–H Deprotection for Parallel N-Functionalization

In medicinal chemistry library construction, the THP-protected 5-bromo pyrazole enables a 'protect–elaborate–deprotect–diversify' strategy. After completing all C–C bond-forming reactions on the pyrazole core with N-1 protected, HCl-mediated deprotection [4] liberates the N-H pyrazole, which can then be subjected to parallel N-alkylation, N-arylation, or N-sulfonylation to generate a diverse library from a single advanced intermediate. This strategy is not accessible with N-methyl or N-aryl 5-bromopyrazole analogs, where the N-substituent is fixed from the outset.

Application
Selection Property
Validation Focus
C5‑first diversification
Site‑selectivity hierarchy (C5 > C3 > C4)
Regioisomer identity and coupling order confirmation
High‑fidelity biaryl coupling
Reduced dehalogenation propensity (Br vs I)
Yield and purity assessment under Pd catalysis
Crystal engineering
Well‑characterized 5‑Br halogen bonding geometry
Br···Br contact reproducibility and packing analysis
Divergent library synthesis
THP acid‑lability enabling late‑stage N–H release
Deprotection efficiency and subsequent N‑functionalization scope
Quote Request

Request a Quote for 5-Bromo-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.